Cas no 62637-09-6 (1H-Purine-2,6-dione, 7-(2,3-dihydroxypropyl)-3,7-dihydro-3-methyl-)

• Product Name: 1H-Purine-2,6-dione, 7-(2,3-dihydroxypropyl)-3,7-dihydro-3-methyl-
• CAS No: 62637-09-6
• MF: C₉H₁₂N₄O₄
• MW: 240.215981483459
• CID: 437023
• PubChem ID: 3616685
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 7-(2,3-dihydroxypropyl)-3,7-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-(2,3-dihydroxypropyl)-3,7-dihydro-3-methyl-
• 7-(2,3-dihydroxypropyl)-3-methylpurine-2,6-dione
• SR-01000148778
• Oprea1_108537
• CCG-145660
• 7-(2,3-dihydroxypropyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 7-(2,3-dihydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
• AKOS022050191
• HMS1632D11
• AC1MUDJS
• AKOS037495285
• 7-(2,3-Dihydroxypropyl)-3-methylxanthine
• CEQTZOYQHCHZTF-UHFFFAOYSA-N
• 62637-09-6
• SCHEMBL10335113
• AKOS001888623
• SR-01000148778-1
• DTXSID40394339

• Inchi： 1S/C9H12N4O4/c1-12-7-6(8(16)11-9(12)17)13(4-10-7)2-5(15)3-14/h4-5,14-15H,2-3H2,1H3,(H,11,16,17)
• InChI Key： CEQTZOYQHCHZTF-UHFFFAOYSA-N
• SMILES： OC(CO)CN1C=NC2=C1C(NC(N2C)=O)=O

Computed Properties

• Exact Mass: 240.08596
• Monoisotopic Mass: 240.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines